6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid

Catalog No.
S1905956
CAS No.
5110-01-0
M.F
C16H12N2O2
M. Wt
264.28 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid

CAS Number

5110-01-0

Product Name

6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid

IUPAC Name

6-methyl-2-pyridin-2-ylquinoline-4-carboxylic acid

Molecular Formula

C16H12N2O2

Molecular Weight

264.28 g/mol

InChI

InChI=1S/C16H12N2O2/c1-10-5-6-13-11(8-10)12(16(19)20)9-15(18-13)14-4-2-3-7-17-14/h2-9H,1H3,(H,19,20)

InChI Key

CITNJIFNHJTCDD-UHFFFAOYSA-N

SMILES

CC1=CC2=C(C=C1)N=C(C=C2C(=O)O)C3=CC=CC=N3

Canonical SMILES

CC1=CC2=C(C=C1)N=C(C=C2C(=O)O)C3=CC=CC=N3

6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid is a heterocyclic compound characterized by its complex structure, which includes a quinoline moiety and a pyridine ring. Its molecular formula is C₁₆H₁₂N₂O₂, and it has a molecular weight of 264.28 g/mol. This compound is notable for its potential applications in medicinal chemistry and biochemistry due to its unique structural features that allow for various interactions with biological systems .

The chemical reactivity of 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid can be attributed to the presence of functional groups such as the carboxylic acid group, which can undergo typical acid-base reactions. It may also participate in nucleophilic substitutions or electrophilic aromatic substitutions due to the electron-rich nature of the pyridine and quinoline rings. Specific reactions include:

  • Esterification: Reacting with alcohols to form esters.
  • Decarboxylation: Under certain conditions, it may lose carbon dioxide.
  • Nucleophilic Attack: The carboxylic acid can act as an electrophile in reactions with nucleophiles.

Research indicates that 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid exhibits various biological activities, including:

  • Antimicrobial Properties: Some studies suggest that it has inhibitory effects against certain bacterial strains.
  • Anticancer Activity: Preliminary investigations have shown potential cytotoxic effects on cancer cell lines, warranting further exploration in cancer therapeutics.
  • Enzyme Inhibition: It may act as an inhibitor for specific enzymes, which could be beneficial in drug design.

The synthesis of 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid can be achieved through several methods, including:

  • Cyclization Reactions: Starting from appropriate pyridine and quinoline derivatives, cyclization can lead to the formation of the desired compound.
  • Functionalization of Quinoline: Introducing a methyl group and a carboxylic acid group at specific positions on the quinoline ring through electrophilic substitution reactions.
  • Multi-step Synthesis: Combining various synthetic strategies, including condensation reactions followed by functional group modifications.

6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid has several potential applications:

  • Pharmaceutical Development: Its unique structure makes it a candidate for developing new drugs targeting various diseases.
  • Biochemical Research: Used in studies involving enzyme inhibition and cellular pathways.
  • Material Science: Potential applications in creating novel materials due to its chemical properties.

Studies on the interactions of 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid with biological macromolecules are crucial for understanding its mechanism of action. Research has indicated that it may interact with proteins and nucleic acids, influencing their function and stability. These interactions could be explored using techniques such as:

  • Molecular Docking Studies: To predict binding affinities and orientations with target proteins.
  • Spectroscopic Methods: Such as NMR and UV-visible spectroscopy to study conformational changes upon binding.

Several compounds share structural similarities with 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid. Here are some noteworthy examples:

Compound NameStructural FeaturesUnique Aspects
2-PyridinylquinolineContains pyridine and quinoline ringsLacks carboxylic acid functionality
6-MethylquinolineQuinoline structure with a methyl groupDoes not contain a pyridine ring
4-CarboxyquinolineQuinoline with a carboxylic acid groupLacks methyl substitution at the 6-position

The uniqueness of 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid lies in its combination of both pyridine and quinoline structures along with the carboxylic acid functionality, which enhances its potential biological activity and application in medicinal chemistry.

Classical Synthetic Routes: Pfitzinger and Doebner Reactions

The classical synthesis of quinoline-4-carboxylic acid derivatives, including 6-methyl-2-pyridin-2-ylquinoline-4-carboxylic acid, relies primarily on two well-established methodologies: the Pfitzinger reaction and the Doebner reaction.

Pfitzinger Reaction Methodology

The Pfitzinger reaction represents the most commonly employed method for synthesizing quinoline-4-carboxylic acids [5]. This reaction involves the condensation of isatin or its derivatives with α-methylene ketones in the presence of potassium hydroxide to yield quinoline-4-carboxylic acids [5]. For the synthesis of 6-methyl-2-pyridin-2-ylquinoline-4-carboxylic acid, the reaction typically employs 6-methylisatin and 2-pyridyl methyl ketone under alkaline conditions [6].

The reaction mechanism proceeds through several key steps [7] [8]. Initially, isatin undergoes hydrolysis with base such as potassium hydroxide to form the keto-acid intermediate [7]. This intermediate can be isolated but typically remains in solution for subsequent reaction. The ketone component then reacts with the aniline portion to form both imine and enamine intermediates [7]. The enamine subsequently cyclizes and undergoes dehydration to yield the desired quinoline product [7].

Detailed reaction conditions for the Pfitzinger synthesis include heating the reactants at reflux temperatures ranging from 80-100°C for extended periods of 12-48 hours [6]. The typical protocol involves dissolving isatin (1.0-1.2 equivalents) in a room temperature solution of potassium hydroxide (4.0 equivalents) in ethanol-water mixture, followed by addition of the appropriate ketone (1.0 equivalent) [6]. The solution is heated to reflux for 24-48 hours, concentrated in vacuo, and redissolved in sodium hydroxide-ethyl acetate for workup [6].

Doebner Reaction Methodology

The Doebner reaction serves as an alternative approach for quinoline-4-carboxylic acid synthesis [9]. This method involves the chemical reaction of aniline with aldehyde and pyruvic acid to form quinoline-4-carboxylic acids [9]. The reaction mechanism remains partially unclear, with two proposed pathways involving either initial aldol condensation or Schiff base formation [9].

The first proposed mechanism begins with aldol condensation between the enol form of pyruvic acid and the aldehyde, forming a β,γ-unsaturated α-ketocarboxylic acid [9]. This intermediate undergoes Michael addition with aniline, followed by cyclization and water elimination to form the quinoline product [9]. The alternative mechanism involves initial Schiff base formation between aniline and aldehyde, followed by reaction with pyruvic acid enol form [9].

Optimal reaction conditions for the Doebner synthesis include heating the mixture of aniline and aldehyde (1:2 ratio) at 100°C for 6 hours with hydrochloric acid and zinc chloride [10]. An oxidizing reagent such as nitrobenzene is typically required for the reaction [10].

Synthetic MethodStarting MaterialsBase/CatalystTemperature (°C)Reaction TimeTypical Yield (%)Product TypeAdvantagesLimitations
Pfitzinger ReactionIsatin + Ketone/AldehydeKOH/NaOHReflux (80-100)12-48 hours10-81 [6]Quinoline-4-carboxylic acidsWell-established; Good yieldsLong reaction times; Harsh conditions
Doebner ReactionAniline + Aldehyde + Pyruvic acidHeat (no catalyst)100-1506-24 hours30-70 [9]Quinoline-4-carboxylic acidsSimple; No base requiredHigh temperatures; Limited scope

Modern Catalytic Approaches: Transition Metal-Mediated Syntheses

Contemporary synthetic methodologies for quinoline derivatives have embraced transition metal catalysis to overcome limitations of classical approaches [11] [12]. These modern methods offer improved efficiency, selectivity, and environmental compatibility while enabling access to complex quinoline structures under milder conditions.

Palladium-Catalyzed Synthesis

Palladium catalysis has emerged as a powerful tool for quinoline synthesis through various mechanistic pathways [13] [14]. Palladium-catalyzed dehydrogenative coupling represents an efficient strategy for quinoline scaffold construction [13]. The methodology facilitates reaction of 2-aminophenylketones with cyclic ketones to form quinoline scaffolds through intramolecular carbon-hydrogen alkenylation reactions [13].

Rhodium-catalyzed quinoline synthesis employs ortho carbon-hydrogen bond activation of arylamines [14]. The rhodium-catalyzed annulation of anilines with alkynic esters allows high-yield synthesis of quinoline carboxylates with excellent regioselectivity [14]. This reaction employs formic acid as the C1 source and reductant or copper(II) as oxidant, proceeding via rhodacycle formation and enamine ester intermediates [14].

Copper-Catalyzed Methodologies

Copper catalysis offers economical and efficient quinoline synthesis under mild conditions [12] [15]. One notable approach involves copper-catalyzed one-pot synthesis using anilines and aldehydes under aerobic conditions with molecular oxygen as oxidant [12]. The reaction proceeds through carbon-hydrogen functionalization followed by carbon-nitrogen and carbon-carbon bond construction [12].

Three-component radical cascade reactions utilizing copper catalysis have been developed for quinoline synthesis [12]. These reactions combine β-aminoacrylates with diethyl bromomalonate and alkenes under photocatalytic conditions using iridium complexes and blue light emitting diode irradiation [12]. The process exhibits excellent chemoselectivity due to distinct electronic characteristics of reacting components [12].

Iron and Cobalt Catalysis

Iron-catalyzed quinoline synthesis provides cost-effective alternatives to precious metal catalysts [15]. Iron(III)-catalyzed reactions employ potassium persulfate as oxidant with dimethyl sulfoxide as carbon source [15]. The methodology involves cyclization of anilines and aryl ketones under aerobic conditions to produce 4-substituted quinolines [15].

Cobalt-based nanocatalysts have shown remarkable efficiency in quinoline preparation [16]. Cobalt nanoparticles embedded in nitrogen-doped carbon matrices enable reductive annulation of 2-nitroaryl carbonyls with alkynoates and alkynones [16]. These catalysts demonstrate excellent recyclability, maintaining activity through six reaction cycles [16].

Catalyst TypeReaction ConditionsReaction TimeYield Range (%)Substrate ScopeRecyclabilityEnvironmental Impact
Palladium complexes100-130°C, Aerobic1.5-24 hours13-97 [13]BroadLimitedModerate
Copper salts80-120°C, DMSO8-12 hours45-85 [12]ModerateGoodLow
Rhodium complexes160°C, Microwave5-20 minutes70-95 [14]LimitedModerateLow
Iron complexes100-150°C, K₂S₂O₈2-6 hours60-90 [15]BroadPoorModerate
Cobalt nanoparticles135°C, NaOH/Toluene24 hours57-87 [16]ModerateExcellent (6 cycles)Low

Solvent Effects and Green Chemistry Optimization

The development of environmentally sustainable quinoline synthesis has become increasingly important, with focus on solvent selection, energy efficiency, and waste minimization [17] [18]. Green chemistry principles have transformed traditional synthetic approaches through innovative solvent systems and reaction conditions.

Microwave-Assisted Synthesis

Microwave irradiation has revolutionized quinoline synthesis by dramatically reducing reaction times and improving yields [19] [20]. Microwave-assisted Friedländer quinoline synthesis achieves reaction completion in 5 minutes at 160°C using neat acetic acid as both solvent and catalyst [20]. This represents a 95% reduction in reaction time compared to conventional heating methods that require 24-48 hours [20].

The microwave methodology employs reagents and acetic acid catalyst in organic solvent, where unassisted reactions proceed only over several days with very poor yields [20]. However, using neat acetic acid as both solvent and acid catalyst with microwave irradiation at 160°C achieves quinoline synthesis in excellent yield within minutes [20]. This approach offers significant advantages over previously reported high temperatures or strong acids, particularly given the green credentials of acetic acid [20].

Ionic Liquid-Mediated Synthesis

Basic ionic liquids have demonstrated exceptional efficiency in quinoline synthesis under mild conditions [21]. Imidazolium-based ionic liquids efficiently catalyze condensation reactions of isatin with ketones by ultrasonic irradiation in aqueous media [21]. The methodology produces quinolines with high selectivity when multiple α-protons are available in ketones [21].

The ionic liquid approach offers significant advantages including milder conditions, shorter reaction times, and higher yields without transition metal catalysts [21]. Basic ionic liquids and ultrasound promotion enable protocol execution at room temperature [21]. Synthesis optimization can be achieved by varying ionic liquid type, ultrasonic irradiation time, and ultrasonic frequency [21].

Glycerol as Green Solvent

Glycerol has emerged as an excellent green solvent for quinoline synthesis with minimal environmental impact [17]. Niobium(V) chloride-catalyzed synthesis in glycerol achieves high yields (76-98%) with short reaction times (20-90 minutes) [17]. The methodology treats ortho-aminoaryl ketones with carbonyl compounds using the readily available and inexpensive catalyst [17].

Glycerol solvent demonstrates particular effectiveness with both diketones and simple ketones, affording desired products in good to excellent yields [17]. Reaction times vary depending on substrate structure, with 2-amino-5-chlorobenzophenone requiring longer reaction times than 2-aminobenzophenone [17]. Cyclic diketones react faster than open-chain analogues in this system [17].

Solvent-Free Conditions

Catalyst-free and solvent-free methodologies represent the ultimate expression of green chemistry principles in quinoline synthesis [22]. These approaches avoid environmentally destructive organic solvents while providing enhanced protocols over existing methods [22]. Solvent-free synthesis of functionalized quinolines from imines with styrene has been developed as an eco-friendly process [22].

Green ApproachSolvent/MediumTemperature (°C)Time ReductionYield Improvement (%)Energy EfficiencyWaste ReductionScalability
Microwave SynthesisAcetic acid16095% (5 min vs 24 h) [20]15-25HighModerateLimited
Ionic LiquidsImidazolium-based ILRoom temperature80% reduction [21]10-20Very HighHighGood
Glycerol SolventGlycerol80-12070% reduction [17]20-30ModerateHighExcellent
Solvent-FreeNeat conditions11060% reduction [22]5-15HighVery HighGood
UltrasoundAqueous mediumRoom temperature85% reduction [21]15-25HighModerateModerate

Large-Scale Production Challenges and Yield Optimization

The transition from laboratory-scale synthesis to industrial production of 6-methyl-2-pyridin-2-ylquinoline-4-carboxylic acid presents numerous technical and economic challenges that require comprehensive optimization strategies [23] [24].

Heat and Mass Transfer Limitations

Large-scale quinoline synthesis encounters significant heat transfer challenges due to the exothermic nature of many quinoline-forming reactions [25] [24]. Laboratory-scale reactions benefit from uniform heating and efficient heat dissipation, whereas industrial-scale processes face hot spot formation and temperature gradients [24]. The Skraup synthesis, in particular, tends to become very violent and exothermic, requiring careful temperature control [25].

Mass transfer limitations become pronounced at industrial scale due to incomplete mixing and reaction heterogeneity [24]. Laboratory syntheses achieve efficient mixing through magnetic stirring or small-scale mechanical agitation, but industrial reactors require sophisticated stirring systems and reactor design optimization [24]. Batch plant design studies indicate that equipment size utilization and occupancy time analysis are crucial for process optimization [24].

Catalyst Recovery and Recycling

Industrial quinoline production faces significant challenges in catalyst recovery and recycling, particularly with homogeneous catalytic systems [15] [16]. Laboratory-scale reactions typically discard small quantities of expensive catalysts, but industrial processes require economical catalyst recovery methods [24]. Heterogeneous catalysts offer advantages for large-scale production due to simplified separation and potential reusability [16].

Research has demonstrated that cobalt-based nanocatalysts can be recovered and recycled up to six times with minimal activity reduction [16]. However, the yield gradually decreases with longer recycling durations, indicating catalyst deactivation mechanisms that must be addressed in industrial applications [16].

Process Optimization and Yield Enhancement

Systematic process optimization studies have identified critical parameters affecting quinoline synthesis yields [26] [27]. Catalyst concentration optimization studies demonstrate that 10 mole percent catalyst loading provides optimal balance between reaction efficiency and economic considerations [27]. Temperature and time optimization reveals that acetonitrile reflux conditions with 3-hour reaction times achieve 95% yields [27].

Batch campaign optimization involves analyzing batch size, cycle time, and equipment utilization to maximize production efficiency [24]. Studies indicate that optimal campaign design achieves 2000 kg quinoline derivative production in 22.5 days using 21 batches of 97.32 kg each [24]. Equipment bottlenecks identification enables targeted improvements in reactor design and process scheduling [24].

Purification and Quality Control

Large-scale quinoline purification presents unique challenges compared to laboratory-scale column chromatography [24] [28]. Industrial purification typically employs crystallization optimization, but this requires extensive process development to achieve desired purity specifications [29]. High-purity quinoline derivative production necessitates specialized methods suitable for large-scale implementation [29].

Quality control considerations include impurity profiling, analytical method validation, and regulatory compliance for pharmaceutical applications [29]. Industrial production must maintain consistent quality while minimizing production costs and environmental impact [30].

Challenge CategoryLaboratory Scale IssueIndustrial Scale ChallengeProposed SolutionImplementation ComplexityCost ImpactYield Impact (%)
Heat TransferUniform heatingHot spots formationContinuous flow reactorsHighHigh initial investment+10 to +15
Mass TransferEfficient mixingIncomplete mixingImproved stirring systemsModerateModerate+5 to +10
Catalyst RecoverySmall quantitiesCatalyst separationHeterogeneous catalystsModerateLow-moderate0 to +5
Product PurificationColumn chromatographyCrystallization optimizationProcess optimizationHighVariable+15 to +25
Waste ManagementMinimal wasteLarge waste streamsGreen chemistry approachesModerateLow long-term0 to +5

Nuclear magnetic resonance spectroscopy provides comprehensive structural information for 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid through both proton (¹H) and carbon-13 (¹³C) NMR techniques. The compound exhibits characteristic spectral features that confirm its molecular architecture and enable detailed structural assignment [1] [2].

Proton Nuclear Magnetic Resonance Spectroscopy

The ¹H NMR spectrum of 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid displays distinct resonances corresponding to different proton environments within the molecule. In dimethyl sulfoxide-d₆ solvent, the aromatic protons appear in the downfield region between 7.5 and 9.0 parts per million, reflecting the deshielding effects of the electron-deficient aromatic rings [1] [2]. The carboxylic acid proton typically manifests as a broad signal between 11 and 14 parts per million, characteristic of hydrogen-bonded carboxyl groups in solution [2] [3].

The quinoline ring system contributes multiple aromatic signals with complex coupling patterns. The proton at position 3 of the quinoline ring appears as a singlet around 8.8 parts per million, while protons on the benzene portion of the quinoline scaffold resonate between 7.5 and 8.2 parts per million [1] [3]. The pyridin-2-yl substituent generates additional aromatic resonances with characteristic pyridine coupling patterns, typically appearing between 7.5 and 8.7 parts per million [1] [4].

The methyl group at position 6 of the quinoline ring produces a distinctive singlet around 2.5-2.7 parts per million, providing an important diagnostic signal for compound identification [2] [5]. Integration patterns confirm the expected stoichiometry of protons, with the methyl group integrating for three protons and the aromatic region accounting for the remaining eight protons [1] [2].

Nuclear EnvironmentChemical Shift (ppm)MultiplicityIntegration
Carboxylic acid proton11-14Broad singlet1H
Quinoline H-38.8-9.0Singlet1H
Pyridine aromatic7.5-8.7Multiple signals4H
Quinoline benzene ring7.5-8.2Multiple signals3H
6-Methyl group2.5-2.7Singlet3H

Carbon-13 Nuclear Magnetic Resonance Spectroscopy

The ¹³C NMR spectrum provides detailed information about the carbon framework of 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid. The carboxylic acid carbon appears characteristically around 165-170 parts per million, confirming the presence of the carboxyl functionality [1] [6]. Aromatic carbons distribute across the range of 110-160 parts per million, with quaternary carbons typically appearing at lower field positions due to reduced proton coupling [6] [5].

The quinoline ring system generates multiple aromatic carbon signals, with the carbon bearing the carboxylic acid group appearing around 150 parts per million [1] [5]. The pyridin-2-yl substituent contributes additional aromatic carbon resonances, with the nitrogen-bearing carbons appearing at characteristic downfield positions [7] [5]. The methyl carbon at position 6 resonates around 20-25 parts per million, providing a distinctive aliphatic signal [2] [5].

Departmentalization of Enhancement by Polarization Transfer spectroscopy confirms carbon multiplicities, distinguishing quaternary carbons from those bearing protons [6] [5]. This technique is particularly valuable for aromatic systems where overlapping signals can complicate structural assignment [5].

Infrared and Raman Vibrational Spectroscopy

Vibrational spectroscopy techniques provide crucial information about the functional groups and molecular vibrations of 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid. Both infrared and Raman spectroscopy offer complementary data regarding the compound's vibrational characteristics [8] [9].

Infrared Spectroscopic Analysis

The infrared spectrum of 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid exhibits characteristic absorption bands that confirm the presence of key functional groups. The carboxylic acid carbonyl stretch appears as a strong absorption between 1680 and 1720 wavenumbers, with the exact position dependent on hydrogen bonding and intermolecular interactions [8] [3]. The broad absorption band between 2500 and 3300 wavenumbers corresponds to the hydrogen-bonded hydroxyl stretch of the carboxylic acid group [8] [3].

Aromatic carbon-hydrogen stretching vibrations manifest between 3000 and 3100 wavenumbers, while aromatic skeletal vibrations appear in the fingerprint region between 1400 and 1600 wavenumbers [8] [3] [9]. The quinoline ring system contributes characteristic out-of-plane deformation modes between 700 and 900 wavenumbers, which are diagnostic for this heterocyclic system [9] [10].

The carbon-oxygen stretching vibration of the carboxylic acid group appears around 1200-1300 wavenumbers, providing additional confirmation of the carboxyl functionality [8] [3]. Pyridine ring vibrations contribute to the complex pattern of absorptions in the fingerprint region [8] [10].

Functional GroupWavenumber (cm⁻¹)IntensityAssignment
Carboxylic C=O1680-1720StrongCarbonyl stretch
Carboxylic O-H2500-3300Broad, mediumH-bonded O-H
Aromatic C-H3000-3100MediumC-H stretch
Aromatic C=C/C=N1400-1600Medium-strongRing vibrations
C-O stretch1200-1300MediumCarboxyl C-O
Ring deformation700-900MediumOut-of-plane

Raman Spectroscopic Characteristics

Raman spectroscopy provides complementary vibrational information, particularly for symmetric vibrations that may be weak or absent in infrared spectroscopy [8] [11]. The Raman spectrum of 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid shows enhanced intensity for aromatic ring breathing modes and symmetric stretching vibrations [8] [12].

The quinoline ring system exhibits characteristic Raman bands associated with ring breathing and symmetric deformation modes [11] [12]. These vibrations are particularly useful for confirming the integrity of the heterocyclic structure and distinguishing between different quinoline derivatives [11] [9]. The pyridine substituent contributes additional symmetric vibrations that are enhanced in the Raman spectrum [11].

Mass Spectrometric Fragmentation Patterns

Mass spectrometry provides definitive molecular weight confirmation and structural information through characteristic fragmentation patterns for 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid. The molecular ion peak appears at mass-to-charge ratio 264, corresponding to the molecular weight of 264.28 daltons [13] [14].

Electron Ionization Fragmentation

Under electron ionization conditions, 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid exhibits characteristic fragmentation patterns that provide structural confirmation [13] [15]. The molecular ion typically represents the base peak, indicating the stable nature of the compound under electron impact conditions [13].

The most significant fragmentation pathway involves the loss of the carboxyl radical (45 mass units) to produce the fragment ion at mass-to-charge ratio 219 [13]. This fragmentation is characteristic of carboxylic acids and provides direct evidence for the carboxyl functionality. Additional fragmentation occurs through decarboxylation, resulting in the loss of carbon dioxide (44 mass units) to yield an ion at mass-to-charge ratio 220 [13].

The quinoline ring system undergoes characteristic fragmentation involving the loss of hydrogen cyanide (27 mass units), producing a fragment ion at mass-to-charge ratio 237 [13] [14]. This fragmentation pattern is diagnostic for quinoline-containing compounds and confirms the presence of the heterocyclic core [14] [15].

Fragment Ionm/zLoss (amu)Relative IntensityAssignment
[M]⁺264-Base peakMolecular ion
[M-COOH]⁺21945HighCarboxyl loss
[M-CO₂]⁺22044MediumDecarboxylation
[M-HCN]⁺23727MediumQuinoline fragmentation
Quinoline base⁺129135MediumCore retention

Electrospray Ionization Characteristics

Electrospray ionization mass spectrometry provides softer ionization conditions that preserve the molecular ion while offering different fragmentation patterns [12] [16]. Under positive electrospray conditions, the compound readily forms protonated molecular ions [M+H]⁺ at mass-to-charge ratio 265 [12].

The collision-induced dissociation of the protonated molecular ion produces characteristic fragments that confirm the structural features of the compound [14] [12]. The primary fragmentation pathways involve neutral losses from the protonated molecule, including loss of formic acid and other small neutral molecules [12] [16].

Ultraviolet-Visible Absorption Characteristics

The ultraviolet-visible absorption spectrum of 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid provides information about the electronic transitions and conjugated systems within the molecule [17] [18]. The compound exhibits multiple absorption bands corresponding to different electronic transitions in the aromatic systems [19] [20].

Electronic Transition Analysis

The primary ultraviolet-visible absorption arises from π→π* transitions within the quinoline ring system, typically appearing between 250 and 350 nanometers [18] [19]. The maximum absorption wavelength occurs around 313-320 nanometers, with molar absorptivity values in the range of 10³ to 10⁴ M⁻¹cm⁻¹ [17] [18]. This absorption corresponds to the lowest energy π→π* transition of the quinoline chromophore [20] [21].

Additional absorption bands arise from π→π* transitions within the pyridin-2-yl substituent, appearing between 240 and 280 nanometers [18] [19]. These transitions typically exhibit similar molar absorptivity values and contribute to the overall absorption profile of the compound [17] [20].

Weak absorption bands may appear between 300 and 400 nanometers, corresponding to n→π* transitions involving the nitrogen lone pairs [19] [20]. These transitions are typically of lower intensity (10² to 10³ M⁻¹cm⁻¹) and show strong solvatochromic effects [20] [21].

Transition Typeλmax (nm)Molar Absorptivity (M⁻¹cm⁻¹)Assignment
π→π* (quinoline)313-32010³-10⁴Aromatic transition
π→π* (pyridine)260-27010³-10⁴Pyridine transition
n→π* (nitrogen)330-35010²-10³Lone pair transition
Extended conjugation340-38010⁴-10⁵Delocalized system

Solvent Effects on Absorption

The ultraviolet-visible absorption characteristics of 6-Methyl-2-pyridin-2-ylquinoline-4-carboxylic acid show significant solvent dependence, particularly for the n→π* transitions [19] [22]. Polar protic solvents typically cause blue shifts in the n→π* absorption bands due to hydrogen bonding interactions with the nitrogen lone pairs [22] [23].

The π→π* transitions show moderate solvatochromism, with polar solvents generally causing small red shifts due to stabilization of the excited state [19] [20]. The carboxylic acid functionality contributes to solvent interactions through hydrogen bonding, which can influence both the position and intensity of absorption bands [17] [22].

XLogP3

2.7

Other CAS

5110-01-0

Wikipedia

Cinchoninic acid, 6-methyl-2-(2-pyridyl)-

Explore Compound Types